Cas no 321431-17-8 (N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide)

N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide is a triazole-based heterocyclic compound featuring a carboxamide functional group. Its molecular structure incorporates a 4-methoxyphenyl and a 4-nitrophenyl moiety, contributing to its unique electronic and steric properties. The presence of the nitro group enhances electrophilicity, while the methoxy group offers potential for further functionalization. This compound exhibits notable stability under standard conditions, making it suitable for applications in medicinal chemistry and agrochemical research. Its triazole core provides a versatile scaffold for interactions with biological targets, particularly in enzyme inhibition studies. The compound's well-defined crystalline structure facilitates characterization and purity assessment, ensuring reproducibility in synthetic applications. Its balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties for drug discovery investigations.

N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide structure

321431-17-8 structure

Product Name:N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide

CAS No:321431-17-8

MF:

MW:

MDL:MFCD00173082

CID:4645874

Update Time:2025-07-02

N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-METHOXYPHENYL)-5-METHYL-1-(4-NITROPHENYL)-1H-1,2,4-TRIAZOLE-3-CARBOXAMIDE
- 1H-1,2,4-Triazole-3-carboxamide, N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-
- N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide
- MDL： MFCD00173082

N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N147530-25mg	N-(4-Methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide	321431-17-8		25mg	$ 230.00	2022-06-03
TRC	N147530-50mg	N-(4-Methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide	321431-17-8		50mg	$ 380.00	2022-06-03
abcr	AB579426-500 mg	N-(4-Methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide; .	321431-17-8		500MG	€678.60	2023-07-11
abcr	AB579426-1 g	N-(4-Methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide; .	321431-17-8		1g	€1,312.80	2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616418-1mg	N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide	321431-17-8	98%	1mg	￥535.00	2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616418-5mg	N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide	321431-17-8	98%	5mg	￥661.00	2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616418-10mg	N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide	321431-17-8	98%	10mg	￥862.00	2024-05-19
Ambeed	A895767-1g	N-(4-Methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide	321431-17-8	90%	1g	$611.0	2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00863266-1g	N-(4-Methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide	321431-17-8	90%	1g	￥4193.0	2023-03-20
abcr	AB579426-500mg	N-(4-Methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide; .	321431-17-8		500mg	€678.60	2025-03-19

N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide Related Literature

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2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

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4. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

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5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

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Additional information on N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide

Comprehensive Overview of N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide (CAS No. 321431-17-8)

N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide (CAS No. 321431-17-8) is a specialized organic compound belonging to the 1,2,4-triazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of both methoxyphenyl and nitrophenyl groups in its molecular framework contributes to its diverse reactivity and applications in drug discovery and material science.

Researchers and industry professionals frequently search for terms like "1,2,4-triazole derivatives", "nitrophenyl compounds", and "methoxyphenyl carboxamides" to explore the properties and applications of such molecules. The compound's CAS No. 321431-17-8 is often used as a key identifier in chemical databases, making it essential for accurate literature searches and patent reviews. Its structural complexity and functional groups make it a subject of interest in medicinal chemistry and organic synthesis.

In recent years, the demand for triazole-based compounds has surged due to their role in developing antifungal, antibacterial, and anti-inflammatory agents. The N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide is no exception, with studies highlighting its potential as a scaffold for designing novel therapeutics. Its nitrophenyl moiety, in particular, is known to enhance electron-withdrawing properties, which can influence binding affinity in biological systems.

From an industrial perspective, this compound is also explored for its applications in advanced materials, such as organic semiconductors and photocatalysts. The integration of methoxy and nitro groups into the triazole core allows for tunable electronic properties, making it a candidate for optoelectronic devices. This aligns with the growing trend of green chemistry and sustainable material development, which are hot topics in scientific communities.

For those searching "synthesis of N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide", it is worth noting that the compound is typically prepared through multi-step organic reactions, including condensation, cyclization, and amidation processes. Detailed protocols are available in peer-reviewed journals, emphasizing the importance of reaction optimization and yield improvement.

In summary, N-(4-methoxyphenyl)-5-methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxamide (CAS No. 321431-17-8) represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups continue to inspire innovation across multiple disciplines, making it a valuable subject for ongoing research and development.